2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide

• IUPAC Name: 2-[4-(4-acetylpiperazin-1-yl)sulfonylphenoxy]acetamide
• InChI: InChI=1S/C14H19N3O5S/c1-11(18)16-6-8-17(9-7-16)23(20,21)13-4-2-12(3-5-13)22-10-14(15)19/h2-5H,6-10H2,1H3,(H2,15,19)
• InChI Key: BPEHTTVISQGJED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)N
• Molecular Formula: C14H19N3O5S
• Molecular Weight: 341.38 g/mol
• CAS No.: 2034587-44-3

Description

2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C14H19N3O5S and its molecular weight is 341.38. The purity is usually 95%.
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Scientific Research Applications

Protective Effects Against Hepatotoxicity

One study explored the protective activity of similar compounds against induced hepatotoxicity, highlighting the relevance of sulfonyl derivatives in mitigating liver damage. The research demonstrates the capacity of certain sulfonyl compounds to attenuate increases in enzyme activities associated with hepatocellular injury, suggesting potential therapeutic applications in liver protection (el-Hage, Herman, & Ferrans, 1983).

Sulfonyl Derivatives and Their Chemical Properties

Research on sulfonyl derivatives, similar in structural motifs to "2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide," has shown the versatility of these compounds in chemical reactions. Studies have detailed the synthesis and characterizations of various sulfonyl derivatives, offering insights into their potential applications in pharmaceuticals and chemical synthesis (Cremlyn & Pannell, 1978).

Pharmacological and Biological Activity

The pharmacological evaluation of sulfonamide derivatives reveals their potential as anticonvulsant agents. This suggests that compounds with similar structures, including "this compound," may hold therapeutic value in treating neurological disorders. Such research underscores the importance of structural modifications in enhancing biological activity and therapeutic efficacy (Severina et al., 2020).

Future Directions

The future directions for research on 2-(4-((4-Acetylpiperazin-1-yl)sulfonyl)phenoxy)acetamide and its derivatives could include further investigations into their pharmacological activities. This could provide an opportunity for chemists to design new derivatives that are safe and effective.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibitacetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .

Mode of Action

Similar compounds have been found to inhibit ache by binding to the enzyme and preventing it from breaking down acetylcholine . This results in an increase in the concentration of acetylcholine, enhancing cholinergic neurotransmission .

Biochemical Pathways

By inhibiting ache, the compound would affect the cholinergic pathway, which is involved in various cognitive functions .

Result of Action

By inhibiting ache and increasing acetylcholine levels, the compound could potentially enhance cognitive function .